4-(Aminomethyl)benzenesulfonamide;hydron;chloride 4-(Aminomethyl)benzenesulfonamide;hydron;chloride A sulfonamide that inhibits the enzyme CARBONIC ANHYDRASE and is used as a topical anti-bacterial agent, especially in burn therapy.
Brand Name: Vulcanchem
CAS No.: 138-37-4
VCID: VC0534377
InChI: InChI=1S/C7H10N2O2S.ClH/c8-5-6-1-3-7(4-2-6)12(9,10)11;/h1-4H,5,8H2,(H2,9,10,11);1H
SMILES: [H+].C1=CC(=CC=C1CN)S(=O)(=O)N.[Cl-]
Molecular Formula: C7H11ClN2O2S
Molecular Weight: 222.69 g/mol

4-(Aminomethyl)benzenesulfonamide;hydron;chloride

CAS No.: 138-37-4

Inhibitors

VCID: VC0534377

Molecular Formula: C7H11ClN2O2S

Molecular Weight: 222.69 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

4-(Aminomethyl)benzenesulfonamide;hydron;chloride - 138-37-4

CAS No. 138-37-4
Product Name 4-(Aminomethyl)benzenesulfonamide;hydron;chloride
Molecular Formula C7H11ClN2O2S
Molecular Weight 222.69 g/mol
IUPAC Name 4-(aminomethyl)benzenesulfonamide;hydron;chloride
Standard InChI InChI=1S/C7H10N2O2S.ClH/c8-5-6-1-3-7(4-2-6)12(9,10)11;/h1-4H,5,8H2,(H2,9,10,11);1H
Standard InChIKey SIACJRVYIPXFKS-UHFFFAOYSA-N
SMILES [H+].C1=CC(=CC=C1CN)S(=O)(=O)N.[Cl-]
Canonical SMILES [H+].C1=CC(=CC=C1CN)S(=O)(=O)N.[Cl-]
Appearance Solid powder
Description A sulfonamide that inhibits the enzyme CARBONIC ANHYDRASE and is used as a topical anti-bacterial agent, especially in burn therapy.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 4 Homosulfanilamide
4-Homosulfanilamide
Bensulfamide
Mafenide
Mafenide Acetate
Mafylon
Maphenid
Marfanil
Napaltan
Sulfabenzamine
Sulfamylon
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5: Skulan TW, Hoppe JO. Preliminary observations on the toxicity of the hydrochloride and acetate salts of mafenide (sulfamylon r). Life Sci. 1966 Dec;5(24):2279-82. PubMed PMID: 5972782.
PubChem Compound 21966514
Last Modified Nov 11 2021
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